Cas no 98944-42-4 (1,1,1-Trimethoxy-2-methylbutane)

1,1,1-Trimethoxy-2-methylbutane structure
98944-42-4 structure
Product Name:1,1,1-Trimethoxy-2-methylbutane
CAS No:98944-42-4
MF:C8H18O3
MW:162.226723194122
CID:860626
PubChem ID:145339
Update Time:2025-04-19

1,1,1-Trimethoxy-2-methylbutane Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-Trimethoxy-2-methylbutane
    • DTXSID00912977
    • 98944-42-4
    • SCHEMBL16272035
    • AKOS013028389
    • Inchi: 1S/C8H18O3/c1-6-7(2)8(9-3,10-4)11-5/h7H,6H2,1-5H3
    • InChI Key: QWPCHBGGMCMXPS-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C)CC)(OC)OC

Computed Properties

  • Exact Mass: 162.126
  • Monoisotopic Mass: 162.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 91.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 0.9
  • Boiling Point: 149.2°Cat760mmHg
  • Flash Point: 45.5°C
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